N-{[(3,4-dimethylphenyl)amino]carbonothioyl}-1-benzofuran-2-carboxamide

• IUPAC Name: N-[(3,4-dimethylphenyl)carbamothioyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H16N2O2S/c1-11-7-8-14(9-12(11)2)19-18(23)20-17(21)16-10-13-5-3-4-6-15(13)22-16/h3-10H,1-2H3,(H2,19,20,21,23)
• InChI Key: JHJCKMROXRCBNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=S)NC(=O)C2=CC3=CC=CC=C3O2)C
• Molecular Formula: C18H16N2O2S
• Molecular Weight: 324.4 g/mol

Description

N-{[(3,4-dimethylphenyl)amino]carbonothioyl}-1-benzofuran-2-carboxamide, commonly known as DPCAT, is a chemical compound that has been extensively researched for its potential applications in the field of medicinal chemistry. DPCAT is a benzofuran derivative that has shown promising results in various scientific studies due to its unique chemical structure and mechanism of action.

Mechanism of Action

The mechanism of action of DPCAT involves the inhibition of tubulin polymerization, which is essential for cell division. By inhibiting tubulin polymerization, DPCAT prevents cancer cells from dividing and proliferating, ultimately leading to their death.
Biochemical and Physiological Effects:
DPCAT has been shown to have a number of biochemical and physiological effects. In addition to its anticancer properties, DPCAT has also been shown to have anti-inflammatory and antioxidant effects. These properties make it a potential candidate for the treatment of a variety of diseases, including cancer, inflammation, and oxidative stress.

Advantages and Limitations for Lab Experiments

One of the primary advantages of DPCAT is its relatively simple synthesis method, which makes it easily accessible for laboratory experiments. Additionally, its unique chemical structure and mechanism of action make it a promising candidate for the development of new cancer therapies. However, one of the limitations of DPCAT is its potential toxicity, which requires further investigation before it can be used in clinical settings.

Future Directions

There are a number of future directions for research on DPCAT. One potential area of research is the development of new cancer therapies based on DPCAT and its derivatives. Additionally, further investigation into the potential toxicity of DPCAT is needed to determine its safety for use in clinical settings. Finally, research into the anti-inflammatory and antioxidant properties of DPCAT may lead to the development of new treatments for a variety of diseases.

Synthesis Methods

The synthesis of DPCAT involves the reaction of 3,4-dimethylaniline with carbon disulfide and potassium hydroxide to form the corresponding dithiocarbamate salt. This salt is then reacted with 2-chlorobenzoyl chloride to obtain the final product, DPCAT. The synthesis of DPCAT is a relatively simple process that can be carried out in a laboratory setting using standard laboratory equipment.

Scientific Research Applications

DPCAT has been extensively studied for its potential applications in the field of medicinal chemistry. One of the primary areas of research has been its potential use as an anticancer agent. Studies have shown that DPCAT can induce apoptosis (programmed cell death) in cancer cells, making it a promising candidate for the development of new cancer therapies.